Cas no 64559-06-4 (3-Methoxybenzenecarbothioamide)
64559-06-4 structure
Product Name:3-Methoxybenzenecarbothioamide
CAS No:64559-06-4
MF:C8H9NOS
MW:167.228160619736
MDL:MFCD04627361
CID:503836
PubChem ID:2060838
Update Time:2025-04-19
3-Methoxybenzenecarbothioamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide,3-methoxy-
- 3-Methoxythiobenzamide
- 3-methoxyBenzenecarbothioamide
- 3-methoxybenzothioamide
- 3-Methoxythiobenzamid
- PD021360
- 3-Methoxybenzenecarbothioamide #
- 3-METHOXYBENZENE-1-CARBOTHIOAMIDE
- 64559-06-4
- SCHEMBL2888543
- 3-methoxythio Benzamide
- DTXSID80366191
- CS-0212978
- MFCD04627361
- A834810
- AKOS000203397
- CHEMBL456569
- 3-Methoxythiobenzamide, 97%
- EN300-07292
- Z56950570
- 3-methoxy-thiobenzamide
- FT-0692206
- AB20844
- AS-44304
- A10493
- DB-073512
- STL220442
- 3-Methoxybenzenecarbothioamide
-
- MDL： MFCD04627361
- Inchi： 1S/C8H9NOS/c1-10-7-4-2-3-6(5-7)8(9)11/h2-5H,1H3,(H2,9,11)
- InChI Key： LQSZSWBMLMGWPC-UHFFFAOYSA-N
- SMILES： S=C(C1C=CC=C(C=1)OC)N
Computed Properties
- Exact Mass: 167.04000
- Monoisotopic Mass: 167.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- Melting Point: 98-102 °C
- PSA: 67.34000
- LogP: 2.02970
3-Methoxybenzenecarbothioamide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H317-H319
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36-43
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methoxybenzenecarbothioamide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Methoxybenzenecarbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095354-100g |
3-Methoxybenzothioamide |
64559-06-4 | 97% | 100g |
$444.40 | 2023-09-01 | |
| Fluorochem | 021332-1g |
3-Methoxythiobenzamide |
64559-06-4 | 98% | 1g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 021332-5g |
3-Methoxythiobenzamide |
64559-06-4 | 98% | 5g |
￡60.00 | 2022-03-01 | |
| Fluorochem | 021332-25g |
3-Methoxythiobenzamide |
64559-06-4 | 98% | 25g |
￡244.00 | 2022-03-01 | |
| Apollo Scientific | OR954593-5g |
3-Methoxybenzenecarbothioamide |
64559-06-4 | 98% | 5g |
£76.00 | 2023-09-01 | |
| Apollo Scientific | OR954593-25g |
3-Methoxybenzenecarbothioamide |
64559-06-4 | 98% | 25g |
£217.00 | 2023-09-01 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci68850-1g |
3-methoxythio Benzamide |
64559-06-4 | 98% | 1g |
￥423.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci68850-5g |
3-methoxythio Benzamide |
64559-06-4 | 98% | 5g |
￥1255.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci68850-500mg |
3-methoxythio Benzamide |
64559-06-4 | 98% | 500mg |
￥226.00 | 2022-04-26 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 724912-1G |
3-Methoxybenzenecarbothioamide |
64559-06-4 | 97% | 1G |
￥710.33 | 2022-02-24 |
3-Methoxybenzenecarbothioamide Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
64559-06-4 (3-Methoxybenzenecarbothioamide) Related Products
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